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Compound of Interest

8-tert-Butyl-4,6-dimethyl-2-
Compound Name:
benzopyrone

Cat. No.: B042203

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 8-tert-butyl-4,6-dimethyl-2-
benzopyrone, a substituted coumarin derivative. Coumarins are a significant class of
compounds in medicinal chemistry, exhibiting a wide range of biological activities. The
synthesis of this specific derivative is of interest for further investigation into its potential
pharmacological applications. The primary synthetic route detailed herein is the Pechmann
condensation, a classic and effective method for the preparation of coumarins.

Core Synthesis: Pechmann Condensation

The synthesis of 8-tert-butyl-4,6-dimethyl-2-benzopyrone is most effectively achieved
through the Pechmann condensation of 2-tert-butyl-4,6-dimethylphenol with ethyl acetoacetate.
This reaction is typically catalyzed by a strong acid, which facilitates both the initial
transesterification and the subsequent intramolecular cyclization and dehydration to form the
benzopyrone ring system.

Reaction Scheme
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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